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Compound of Interest

Compound Name: BJE6-106

Cat. No.: B2548068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BJE6-106 is a potent and selective third-generation Protein Kinase C delta (PKCδ) inhibitor

with a half-maximal inhibitory concentration (IC50) of 0.05 µM.[1][2][3][4] It demonstrates high

selectivity for PKCδ over classical PKC isozymes, such as PKCα (IC50 = 50 µM), with a

selectivity ratio of approximately 1000-fold.[5][6] This compound is a valuable tool in cancer

research, particularly for studying malignancies with NRAS mutations, like melanoma.[3][6]

BJE6-106 has been shown to induce caspase-dependent apoptosis and suppress cell survival

by activating the MKK4-JNK-H2AX signaling pathway.[1][3][6]

These application notes provide a detailed protocol for the preparation, storage, and

application of BJE6-106 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

BJE6-106 Chemical and Physical Properties
Proper preparation of BJE6-106 solutions begins with an understanding of its fundamental

properties. All quantitative data is summarized for clarity.
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Property Value Reference

CAS Number 1564249-38-2 [1][2][7][8]

Molecular Formula C₂₆H₂₃NO₂ [2][7]

Molecular Weight 381.47 g/mol [2][5][7]

Appearance White to off-white solid [1]

Purity ≥98% [5][8]

Solubility Data
BJE6-106 exhibits high solubility in DMSO, which is the recommended solvent for preparing

concentrated stock solutions for in vitro use.

Solvent
Maximum
Solubility

Notes Reference

DMSO
50 mg/mL (131.07

mM)

Sonication is required

for complete

dissolution. Use of

newly opened,

anhydrous DMSO is

recommended as the

product is

hygroscopic.

[1][2][7]

Protocol: Preparation of a 10 mM BJE6-106 Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of BJE6-106 in DMSO. This

concentration is a common starting point for serial dilutions in experimental setups.

Materials
BJE6-106 solid powder (CAS: 1564249-38-2)
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Precision micropipettes and sterile tips

Vortex mixer

Bath sonicator

Safety Precautions
Handle BJE6-106 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Consult the Material Safety Data Sheet (MSDS) for BJE6-106 and DMSO before handling.

[5]

Experimental Workflow for Stock Solution Preparation
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Preparation Storage

Equilibrate BJE6-106
to Room Temperature

Weigh 3.815 mg
of BJE6-106

Add 1 mL of
Anhydrous DMSO

Vortex & Sonicate
Until Clear

Aliquot into Light-Protected
Microcentrifuge Tubes

Store at -80°C
for Long-Term Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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